Cas no 372099-86-0 (1H-Indole-6-carboxylic acid, 4-ethoxy-, methyl ester)

• Product Name: 1H-Indole-6-carboxylic acid, 4-ethoxy-, methyl ester
• CAS No: 372099-86-0
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 297860
• Update Time: 2023-08-02

1H-Indole-6-carboxylic acid, 4-ethoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-carboxylicacid, 4-ethoxy-, methyl ester
• 4-Ethoxy-1H-indole-6-carboxylicacid methyl ester
• Methyl 4-ethoxy-1H-indole-6-carboxylate
• 1H-Indole-6-carboxylic acid, 4-ethoxy-, methyl ester
• ZGOVZJGRXFBAHZ-UHFFFAOYSA-N
• 4-ethoxy-1H-indole-6-carboxylic acid methyl ester

• Inchi： 1S/C12H13NO3/c1-3-16-11-7-8(12(14)15-2)6-10-9(11)4-5-13-10/h4-7,13H,3H2,1-2H3
• InChI Key： ZGOVZJGRXFBAHZ-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC(C(=O)OC)=CC2=C1C=CN2

Computed Properties

• Exact Mass: 219.09
• Monoisotopic Mass: 219.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3